Cas no 1446282-18-3 (Amino-PEG5-Boc)

Amino-PEG5-Boc is a Boc-protected polyethylene glycol (PEG) derivative featuring a primary amine group at one end and a tert-butoxycarbonyl (Boc) protecting group at the other. The five-unit PEG spacer enhances solubility and reduces steric hindrance, making it useful for conjugation in peptide synthesis, bioconjugation, and linker applications. The Boc group provides selective protection for the amine, enabling controlled deprotection under mild acidic conditions. This compound is particularly valuable in solid-phase synthesis and drug delivery systems due to its stability, water solubility, and biocompatibility. Its modular design allows for efficient incorporation into complex molecular architectures while maintaining functional group integrity.

Amino-PEG5-Boc structure

Product Name:Amino-PEG5-Boc

CAS No:1446282-18-3

MF:C₁₇H₃₅NO₇

MW:365.462306261063

MDL:MFCD25424125

CID:2094826

PubChem ID:77078415

Update Time:2025-10-16

Amino-PEG5-Boc Chemical and Physical Properties

Names and Identifiers

- Amino-PEG5-t-butyl ester
- H2N-PEG5-CH2CH2COOtBu
- BIPG1074
- Tert-butyl 3-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]propanoate
- Amino-PEG5-Boc
- tert-Butyl 1-amino-3,6,9,12,15-pentaoxaoctadecan-18-oate
- SCHEMBL19475783
- HY-140194
- 1446282-18-3
- AS-54511
- 4,7,10,13,16-Pentaoxaoctadecanoic acid, 18-amino-, 1,1-dimethylethyl ester
- SY251207
- CS-0114543
- SB67204
- s11039
- BP-21698
- DA-61014
- Amino-PEG5-COOtBu
- AKOS028110125
- A928007
- MFCD25424125
- Amino-PEG5-t-butylester
- MDL： MFCD25424125
- Inchi： 1S/C17H35NO7/c1-17(2,3)25-16(19)4-6-20-8-10-22-12-14-24-15-13-23-11-9-21-7-5-18/h4-15,18H2,1-3H3
- InChI Key： XSTIRQZQKAJSIM-UHFFFAOYSA-N
- SMILES： O(C(CCOCCOCCOCCOCCOCCN)=O)C(C)(C)C

Computed Properties

Exact Mass: 365.241
Monoisotopic Mass: 365.241
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 25
Rotatable Bond Count: 19
Complexity: 308
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 98.5
XLogP3: -0.6

Amino-PEG5-Boc Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21698-5g	Amino-PEG5-t-butyl ester	1446282-18-3	98%	5g	13537CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21698-1g	Amino-PEG5-t-butyl ester	1446282-18-3	98%	1g	5628CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21698-250mg	Amino-PEG5-t-butyl ester	1446282-18-3	98%	250mg	2707CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21698-500mg	Amino-PEG5-t-butyl ester	1446282-18-3	98%	500mg	4132CNY	2021-05-07
TRC	A615295-25mg	Amino-PEG5-t-butyl ester	1446282-18-3		25mg	$ 230.00	2023-04-19
TRC	A615295-50mg	Amino-PEG5-t-butyl ester	1446282-18-3		50mg	$ 362.00	2023-04-19
TRC	A615295-100mg	Amino-PEG5-t-butyl ester	1446282-18-3		100mg	$ 563.00	2023-04-19
TRC	A615295-250mg	Amino-PEG5-t-butyl ester	1446282-18-3		250mg	$ 1011.00	2023-04-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21698-5g	Amino-PEG5-t-butyl ester	1446282-18-3	98%	5g	13537.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21698-1g	Amino-PEG5-t-butyl ester	1446282-18-3	98%	1g	5628.0CNY	2021-07-10